(E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H17NO4/c1-18(21,16-11-13-5-2-3-7-15(13)23-16)12-19-17(20)9-8-14-6-4-10-22-14/h2-11,21H,12H2,1H3,(H,19,20)/b9-8+
• InChI Key: LLRCPNMHLACHGO-CMDGGOBGSA-N
• Canonical SMILES: CC(CNC(=O)C=CC1=CC=CO1)(C2=CC3=CC=CC=C3O2)O
• Isomeric SMILES: CC(CNC(=O)/C=C/C1=CC=CO1)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

Benzofuran compounds are a class of compounds that are ubiquitous in nature. They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another benzofuran ring can be constructed by proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of benzofuran compounds consists of a benzene ring fused to a furan ring. The exact structure of “(E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-3-(furan-2-yl)acrylamide” could not be found.

Chemical Reactions Analysis

Benzofuran compounds can undergo various chemical reactions. For instance, they can participate in [2+2] cycloreversion reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran compounds depend on their specific structure. For instance, the molecular weight of “(E)-N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-(furan-2-yl)acrylamide” is 324.38.

Mechanism of Action

The mechanism of action of benzofuran compounds depends on their specific structure and the biological target. For example, some benzofuran compounds have anti-hepatitis C virus activity.

Safety and Hazards

The safety and hazards of benzofuran compounds depend on their specific structure. For instance, some benzofuran compounds are not intended for human or veterinary use and are for research use only.

Future Directions

Benzofuran compounds have potential applications in many aspects, making these substances potential natural drug lead compounds. They have attracted more and more attention of chemical and pharmaceutical researchers worldwide.